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Introduction:

UNC2399 is a potent and selective degrader of the Enhancer of Zeste Homolog 2 (EZH2), a

histone methyltransferase that is the catalytic subunit of the Polycomb Repressive Complex 2

(PRC2). EZH2 is frequently overexpressed in a variety of cancers, including triple-negative

breast cancer, and its activity is associated with the silencing of tumor suppressor genes

through the trimethylation of histone H3 at lysine 27 (H3K27me3). Unlike EZH2 inhibitors that

only block its methyltransferase activity, UNC2399, a biotinylated derivative of the EZH2

inhibitor UNC1999, leads to the degradation of the EZH2 protein. This approach can be

particularly effective in cancers where the non-catalytic functions of EZH2 contribute to

tumorigenesis.

These application notes provide a comprehensive guide for the experimental design of

UNC2399 in cancer cell lines, including detailed protocols for key assays and data presentation

formats.
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Data Presentation
Table 1: In Vitro IC50 of UNC2399 for EZH2

Compound Target IC50 (nM) Assay Type

UNC2399 EZH2 17
Radioactive

Biochemical Assay

Data based on in vitro biochemical assays.

Table 2: Representative IC50 Values of EZH2 Inhibitors
in Cancer Cell Lines (48h treatment)

Cell Line Cancer Type Compound IC50 (µM)

MDA-MB-468
Triple-Negative Breast

Cancer
MS1943 ~5

BT-549
Triple-Negative Breast

Cancer
MS1943 ~5

HCC70
Triple-Negative Breast

Cancer
MS1943* ~4

Note: MS1943 is a first-in-class EZH2 selective degrader with a similar mechanism of action to

UNC2399. Specific IC50 values for UNC2399 in various cancer cell lines are not widely

published. Researchers should perform dose-response experiments to determine the optimal

concentration for their cell line of interest.
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Caption: UNC2399-mediated degradation of EZH2 and its downstream effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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